Cas no 138026-97-8 (cis-3-Amino-1-boc-4-hydroxypyrrolidine)

• Product Name: cis-3-Amino-1-boc-4-hydroxypyrrolidine
• CAS No: 138026-97-8
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• MDL: MFCD18072063
• CID: 856081
• PubChem ID: 50986390
• Update Time: 2025-05-21

cis-3-Amino-1-boc-4-hydroxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylicacid,3-amino-4-hydroxy-,1,1-dimethylethylester,cis-(9CI)
• (3S, 4R)-TERT-BUTYL 3-AMINO-4-HYDROXYPYRROLIDINE-1-CARBOXYLATE
• CIS-3-AMINO-1-BOC-4-HYDROXYPYRROLIDINE
• (3S,4R)-tert-Butyl 3-Amino-4-hydroxypyrrolidine-1-carboxylate
• tert-butyl (3S,4R)-3-amino-4-hydroxypyrrolidine-1-carboxylate
• (3S,4R)-1-N-Boc-3-amino-4-hydroxypyrrolidine
• CIS-TERT-BUTYL 3-AMINO-4-HYDROXYPYRROLIDINE-1-CARBOXYLATE
• cis-1-Boc-3-Aminopyrrolidin-4-ol
• 1-Pyrrolidinecarboxylic acid, 3-amino-4-hydroxy-, 1,1-dimethylethyl ester, (3S,4R)-
• 1-PYRROLIDINECARBOXYLIC ACID, 3-AMINO-4-HYDROXY-, 1,1-DIMETHYLETHYL ESTER, (3R
• DTXSID201160508
• CIS-1-BOC-3-AMINO-4-HYDROXYPYRROLIDINE
• 1-Pyrrolidinecarboxylicacid,3-amino-4-hydroxy-,1,1-dimethylethylester,(3S-cis)-(9CI)
• (3S,4R)-tert-Butyl3-Amino-4-hydroxypyrrolidine-1-carboxylate
• AS-35015
• CS-0058583
• SCHEMBL1365681
• 190792-75-7
• cis-1-boc-3-amino-4-hydroxy-pyrrolidine
• 138026-97-8
• tert-butyl rac-(3S,4R)-3-amino-4-hydroxy-1-pyrrolidinecarboxylate hydrochloride
• (3S,4R)-1-Boc-3-aminopyrrolidin-4-ol
• P16315
• cis-(3S, 4R)-1-Boc-3-amino-4-hydroxypyrrolidine
• 1,1-Dimethylethyl (3S,4R)-3-amino-4-hydroxy-1-pyrrolidinecarboxylate
• t-Butyl (3S,4R)-3-amino-4-hydroxypyrrolidine-1-carboxylate
• MFCD18072063
• AKOS024074494
• CS-W004174
• cis-3-Amino-1-boc-4-hydroxypyrrolidine

• MDL： MFCD18072063
• Inchi： 1S/C9H18N2O3/c1-9(2,3)14-8(13)11-4-6(10)7(12)5-11/h6-7,12H,4-5,10H2,1-3H3/t6-,7+/m0/s1
• InChI Key： MOZOQDNRVPHFOO-NKWVEPMBSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@@H]1N

Computed Properties

• Exact Mass: 202.13174244g/mol
• Monoisotopic Mass: 202.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 75.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on cis-3-Amino-1-boc-4-hydroxypyrrolidine

Cis-3-Amino-1-Boc-4-Hydroxypyrrolidine: A Comprehensive Overview

The compound with CAS No. 138026-97-8, commonly referred to as cis-3-Amino-1-Boc-4-Hydroxypyrrolidine, is a significant molecule in the field of organic chemistry and drug discovery. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, and is characterized by its unique stereochemistry and functional groups. The Boc (tert-butoxycarbonyl) protecting group and the hydroxyl group at the 4-position, along with the amino group at the 3-position, make this compound highly versatile for various applications in synthetic chemistry and medicinal research.

Recent studies have highlighted the importance of cis-3-Amino-1-Boc-4-Hydroxypyrrolidine in the synthesis of bioactive molecules. Its stereochemistry plays a crucial role in determining its biological activity, making it a valuable intermediate in the development of novel therapeutic agents. The Boc group serves as an excellent protecting group for the amino functionality during synthesis, allowing for precise control over reactivity and selectivity in complex molecular constructions.

One of the most notable applications of this compound is in the field of peptide synthesis. The presence of both an amino and hydroxyl group provides multiple points of attachment, enabling the construction of intricate peptide frameworks. Researchers have utilized cis-3-Amino-1-Boc-4-Hydroxypyrrolidine to synthesize cyclic peptides with potential anticancer and antimicrobial activities. These findings underscore its role as a key building block in medicinal chemistry.

Moreover, advancements in asymmetric synthesis have further enhanced the utility of cis-3-Amino-1-Boc-4-Hydroxypyrrolidine. By employing enantioselective catalysis, chemists can now efficiently prepare this compound with high optical purity, which is essential for studying its stereochemical influence on biological systems. This capability has opened new avenues for exploring its potential as a chiral auxiliary or a component in asymmetric induction strategies.

In addition to its synthetic applications, recent research has focused on the pharmacokinetic properties of cis-3-Amino-1-Boc-4-Hydroxypyrrolidine derivatives. Studies have shown that modifications to the pyrrolidine ring can significantly alter drug absorption, distribution, metabolism, and excretion (ADME) profiles. These insights are critical for optimizing drug candidates derived from this compound, ensuring they meet the stringent requirements for clinical development.

The structural flexibility of cis-3-Amino-1-Boc-4-Hydroxypyrrolidine also makes it an attractive candidate for materials science applications. For instance, researchers have explored its use in polymer synthesis, where its amine and hydroxyl functionalities can serve as reactive sites for cross-linking or functionalization. This dual functionality could lead to innovative materials with tailored mechanical and chemical properties.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic and steric properties of cis-3-Amino-1-Boc-4-Hydroxypyrrolidine. Quantum mechanical calculations have provided insights into its reactivity patterns and interaction with biological targets, aiding in the design of more effective drug molecules. These computational studies complement experimental work, accelerating the discovery process and reducing costs associated with trial-and-error synthesis.

In summary, cis-3-Amino-1-Boc-4-Hydroxypyrrolidine (CAS No. 138026-97